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Compound of Interest

Compound Name:
4-Hydrazino-2-

(methylsulfanyl)pyrimidine

Cat. No.: B1355289 Get Quote

An In-depth Technical Guide to 4-Hydrazino-2-(methylsulfanyl)pyrimidine

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive overview of the chemical structure, properties, and

potential applications of 4-hydrazino-2-(methylsulfanyl)pyrimidine. The information is

intended for professionals in the fields of chemical research and drug development.

Chemical Structure and Identification
4-Hydrazino-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine

ring. This core is substituted with a hydrazino group at the 4-position and a methylsulfanyl (also

known as methylthio) group at the 2-position. The presence of the reactive hydrazino group

makes it a valuable intermediate in the synthesis of more complex heterocyclic systems, such

as triazolopyrimidines.

Table 1: Chemical Identifiers for 4-Hydrazino-2-(methylsulfanyl)pyrimidine
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Identifier Value

IUPAC Name 4-Hydrazino-2-(methylsulfanyl)pyrimidine[1][2]

CAS Number 104408-29-9[1]

Molecular Formula C₅H₈N₄S[1][2]

Synonyms

4-hydrazino-2-(methylthio)pyrimidine, 4-

Hydrazinyl-2-(methylthio)pyrimidine, (2-

methylsulfanylpyrimidin-4-yl)hydrazine[1][2]

Physicochemical Properties
The physicochemical properties of this compound are essential for its handling, storage, and

application in experimental settings. The available data, including predicted values, are

summarized below.

Table 2: Physicochemical Properties of 4-Hydrazino-2-(methylsulfanyl)pyrimidine

Property Value

Molecular Weight 156.21 g/mol [1]

Melting Point 143-145 °C[1]

Boiling Point 303.6 ± 25.0 °C (Predicted)[1]

Density 1.43 ± 0.1 g/cm³ (Predicted)[1]

pKa 5.34 ± 0.70 (Predicted)[1]

Storage Conditions
Store in a freezer under -20°C in an inert

atmosphere and protected from light[1]

Experimental Protocols
General Synthesis
The synthesis of hydrazino-pyrimidines typically involves the nucleophilic substitution of a

halogenated pyrimidine precursor with hydrazine hydrate.[3][4][5] This established method
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provides an effective route to introduce the hydrazino functional group.

Methodology: A common synthetic route involves the reaction of a corresponding 4-chloro-2-

(methylsulfanyl)pyrimidine with hydrazine hydrate.[3][5][6]

Reactant Preparation: The 4-chloro-2-(methylsulfanyl)pyrimidine precursor is dissolved in a

suitable alcohol solvent, such as absolute ethanol or methanol.[4][5]

Reaction: An excess of hydrazine hydrate is added to the solution.

Reflux: The reaction mixture is heated under reflux for a period of several hours (e.g., 6

hours).[4] The progress of the reaction can be monitored using Thin Layer Chromatography

(TLC).

Isolation: Upon completion, the reaction mixture is cooled and poured into crushed ice to

precipitate the product.[4]

Purification: The resulting solid is collected by filtration, washed with water, and dried.

Recrystallization from a solvent like ethanol can be performed for further purification.[4]
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General Synthesis Workflow

4-Chloro-2-(methylsulfanyl)pyrimidine
in Ethanol

Reflux (e.g., 6h)

1. Add Reagent

Hydrazine Hydrate

Precipitation
in Ice Water

2. Cool & Precipitate

Filtration &
Recrystallization

3. Isolate

4-Hydrazino-2-(methylsulfanyl)pyrimidine

4. Purify
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Potential Biological Activities of Pyrimidine Derivatives

Pyrimidine Core Structure

Antimicrobial Anticancer Anti-inflammatory Antiviral CNS Depressant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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